Niobium(IV) oxide
Overview
Description
Scientific Research Applications
Niobium(IV) oxide has a wide range of applications in scientific research:
Mechanism of Action
Target of Action
Niobium(IV) oxide primarily targets electrochemical applications . It has been shown to be an outstanding cathode material for high-power batteries due to high Li-diffusion rates through their crystal structures . Additionally, it has potential as a catalyst material for the production of fuels and chemicals from biomass sources .
Mode of Action
The mode of action of this compound involves the formation and growth of niobium oxide nanoparticles . Upon dissolution of niobium chloride in benzyl alcohol, octahedral [NbCl 6−x O x] complexes form through exchange of chloride ligands . Heating of the solution results in polymerization, where larger clusters built from multiple edge-sharing [NbCl 6−x O x] octahedra assemble .
Biochemical Pathways
The biochemical pathway of this compound involves the formation of a nucleation cluster with the ReO 3 type structure, which grows to form nanoparticles of the Wadsley–Roth type H-Nb 2 O 5 structure . This structure usually only forms at high temperature in the bulk phase . Upon further growth, structural defects appear, and the presence of shear-planes in the structure appears highly dependent on nanoparticle size .
Result of Action
The result of this compound’s action is the formation of nanoparticles with a specific structure . These nanoparticles have versatile electrochemical properties, making them suitable for various applications such as high-power batteries and catalyst materials .
Action Environment
The action of this compound is influenced by environmental factors such as temperature . The formation of the Wadsley–Roth type H-Nb 2 O 5 structure, for instance, usually only occurs at high temperatures . Furthermore, the presence of shear-planes in the structure appears highly dependent on nanoparticle size .
Future Directions
Niobium dioxide nanoparticles, prepared by a facile and controllable La-reduced route for the first time, serve as a catalyst support for Pd and demonstrate superior activity toward the oxygen reduction reaction . With a deep understanding of catalytic activity and reaction mechanism, this minireview is expected to present the optimization of the Nb-containing catalysts for efficient and highly selective CO2 reduction .
Preparation Methods
Synthetic Routes and Reaction Conditions: Niobium(IV) oxide can be synthesized through several methods:
Reduction of Niobium Pentoxide: One common method involves reducing niobium pentoxide (Nb₂O₅) with hydrogen gas at temperatures ranging from 800 to 1350°C.
Reaction with Niobium Powder: Another method involves reacting niobium pentoxide with niobium powder at approximately 1100°C.
Industrial Production Methods: In industrial settings, niobium dioxide is often produced as an intermediate in the production of niobium metal. This process involves the hydrogen reduction of niobium pentoxide to form niobium dioxide, which is then reacted with magnesium vapor to produce niobium metal .
Chemical Reactions Analysis
Types of Reactions: Niobium(IV) oxide undergoes various chemical reactions, including:
Common Reagents and Conditions:
Hydrogen Gas: Used in the reduction of niobium pentoxide to niobium dioxide.
Magnesium Vapor: Used in the reduction of niobium dioxide to niobium metal.
Major Products Formed:
Niobium Metal: Produced from the reduction of niobium dioxide with magnesium vapor.
Niobium Pentoxide: Formed from the oxidation of niobium dioxide.
Comparison with Similar Compounds
Niobium(IV) oxide can be compared with other niobium oxides, such as:
Niobium Monoxide (NbO): A metallic conductor with different electrical properties compared to the semiconducting niobium dioxide.
Niobium Pentoxide (Nb₂O₅): An insulating oxide with a higher oxidation state and different applications.
Uniqueness: this compound’s unique properties, such as its high melting point and powerful reducing capabilities, distinguish it from other niobium oxides. Its ability to transition between different oxidation states makes it particularly valuable in catalytic and industrial applications .
Properties
IUPAC Name |
dioxoniobium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Nb.2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HFLAMWCKUFHSAZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O=[Nb]=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
NbO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90893180 |
Source
|
| Record name | Niobium oxide (NbO2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90893180 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.905 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Black powder; [Sigma-Aldrich MSDS] |
Source
|
| Record name | Niobium dioxide | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/21252 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS No. |
12034-59-2 |
Source
|
| Record name | Niobium oxide (NbO2) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12034-59-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Niobium oxide (NbO2) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012034592 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Niobium oxide (NbO2) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Niobium oxide (NbO2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90893180 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Niobium dioxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.632 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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